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Siponimod, marketed as Mayzent®, is a next-generation, selective sphingosine-1-phosphate
(S1P) receptor modulator.[1][2][3][4][5] It binds with high affinity to S1P receptor subtypes 1
(S1P1) and 5 (S1P5).[2][3][5][6] By acting as a functional antagonist on S1P1 receptors on
lymphocytes, Siponimod prevents their egress from lymph nodes, which reduces the
recirculation of T-cells into the central nervous system (CNS), thereby limiting central
inflammation.[7][8][9] This mechanism of action makes it an important oral therapy for adults
with relapsing forms of multiple sclerosis (MS), including active secondary progressive multiple
sclerosis (SPMS).[1][8][10][11]

For any active pharmaceutical ingredient (API), a thorough understanding of its
physicochemical properties is paramount. These intrinsic characteristics—such as solubility,
pKa, polymorphism, and hygroscopicity—govern the drug's biopharmaceutical behavior,
including its absorption, distribution, metabolism, and excretion (ADME). Furthermore, the
chemical and physical stability of the API dictates its shelf-life, informs the selection of
appropriate formulation strategies, and ensures the safety and efficacy of the final drug
product.

This technical guide, designed for researchers and drug development professionals, provides a
comprehensive overview of the critical physicochemical and stability attributes of Siponimod
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hemifumarate. It synthesizes data from the public domain, including patents and scientific
literature, to offer field-proven insights into its characterization and handling.

Part 1: Core Physicochemical Profile of Siponimod
Hemifumarate

Siponimod is formulated as a hemifumarate salt to optimize its properties for pharmaceutical
development. The salt form often provides improved stability and handling characteristics
compared to the free base.

Molecular Structure and Properties
e Siponimod (Free Base):

o Chemical Name: 1-[[4-[(E)-N-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methoxy]-C-
methylcarbonimidoyl]-2-ethylphenyllmethyl]azetidine-3-carboxylic acid[11]

o Molecular Formula: C29H35F3N203[11][12]
o Molecular Weight: 516.6 g/mol [11][12]
¢ Siponimod Hemifumarate:

o Molecular Formula: C29H35F3N203:0.5(C4H404) or Ce2H74FsN4O10 (for the 2:1 complex)[3]
[4][13][14][15]

o Molecular Weight: 574.63 g/mol (or ~1149.3 g/mol for the 2:1 complex)[3][13][14][15]

Solubility Profile

Siponimod is sparingly soluble in aqueous buffers, a characteristic that presents a significant
challenge for oral formulation.[12] To achieve adequate solubility for dissolution and absorption,
it is often dissolved in organic solvents for laboratory use and formulated with specific
excipients in the final dosage form.

For maximum solubility in aqueous buffers for experimental purposes, it is recommended to
first dissolve Siponimod in dimethyl sulfoxide (DMSQO) and then dilute with the aqueous buffer

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b15684518/docs?utm_src=pdf-body#introduction-understanding-siponimod-and-the-critical-role-of-its-solid-state-properties
https://www.benchchem.com/product/b15684518/docs?utm_src=pdf-body#introduction-understanding-siponimod-and-the-critical-role-of-its-solid-state-properties
https://www.benchchem.com/product/b15684518/docs?utm_src=pdf-body#introduction-understanding-siponimod-and-the-critical-role-of-its-solid-state-properties
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod
https://cdn.caymanchem.com/cdn/insert/22057.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod
https://cdn.caymanchem.com/cdn/insert/22057.pdf
https://www.benchchem.com/product/b15684518/docs?utm_src=pdf-body#introduction-understanding-siponimod-and-the-critical-role-of-its-solid-state-properties
https://www.medchemexpress.com/siponimod-hemifumarate.html
https://www.medkoo.com/products/36342
https://www.pharmacompass.com/chemistry-chemical-name/siponimod-fumarate
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod-Fumaric-Acid
https://www.abmole.com/literature/siponimod-hemifumarate-coa.html
https://www.medchemexpress.com/siponimod-hemifumarate.html
https://www.pharmacompass.com/chemistry-chemical-name/siponimod-fumarate
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod-Fumaric-Acid
https://www.abmole.com/literature/siponimod-hemifumarate-coa.html
https://cdn.caymanchem.com/cdn/insert/22057.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

of choice.[12]

Solvent Solubility Notes
Ultrasonic assistance may be
DMSO ~20 mg/mL[12], 12.5 mg/mL[3] needed. Hygroscopic DMSO

can impact solubility.[3]

Dimethyl Formamide (DMF)

~16 mg/mL[12]

Ethanol

~3 mg/mL[12]

DMSO:PBS (pH 7.2) 1:20

~0.04 mg/mL[12]

Represents solubility in a

mixed agqueous system.

Warm Water

100 mg/mL[11]

This value from a single source
seems unusually high and may
refer to a specific salt form or
condition not fully specified. It

should be treated with caution.

lonization and Lipophilicity (pKa & LogP)

The ionization potential (pKa) and lipophilicity (LogP) are critical determinants of a drug's

absorption and ability to cross biological membranes.
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Parameter Value Significance

The carboxylic acid group will
pKa (Acidic) 2.69[11] be ionized (negatively
charged) at physiological pH.

The azetidine nitrogen will be

ionized (positively charged) in

pKa (Basic) 9.15[11] o )
the acidic environment of the
stomach.
Indicates high lipophilicity,
suggesting good permeability
LogP 4.8[6][11] across cell membranes but

also potentially poor aqueous

solubility.

Thermal Properties and Appearance

o Appearance: Siponimod hemifumarate is described as a white to off-white solid powder or
crystalline solid.[3][6][12][16]

e Melting Point: The melting point is reported to be in the range of 111-112 °C.[6][17] This
value is critical for identifying the substance and can be indicative of a specific polymorphic
form. Differential Scanning Calorimetry (DSC) is the standard technique for precise
determination.

Polymorphism: A Critical Consideration

Polymorphism is the ability of a solid material to exist in multiple crystalline forms or
polymorphs.[18] These forms share the same chemical composition but differ in their crystal
lattice arrangement, leading to different physicochemical properties such as melting point,
solubility, dissolution rate, and stability.[18][19] For Siponimod hemifumarate, controlling the
polymorphic form is essential for ensuring consistent product performance and quality.

Several crystalline forms of Siponimod hemifumarate have been identified in patent literature,
highlighting the complexity of its solid-state landscape.[18][19][20]
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e Polymorphs A to E: Disclosed in patent W0O2010/080409.[19]

e Form SHF1: Characterized by a Powder X-ray Diffraction (PXRD) pattern with a peak at
approximately 7.52 + 0.2° 20.[20]

e Form SHF2: Characterized by PXRD peaks at about 5.38 and 8.13 + 0.2° 20.[20]

e Form 3 & Form 7: Described in patent EP 3743405 B1, with Form 7 noted for its
thermodynamic stability under stressed conditions.[19]

The existence of these multiple forms necessitates robust analytical control throughout the
manufacturing process to ensure the desired, most stable polymorph is consistently produced.

Hygroscopicity

Hygroscopicity, the tendency of a substance to absorb moisture from the air, is another key
factor. Some sources note that Siponimod can be hygroscopic.[3][20] Moisture uptake can lead
to physical changes (e.g., deliguescence, caking) or chemical degradation and can even
induce polymorphic transformations.

To mitigate these risks, formulations of Siponimod often include moisture protective agents,
such as glyceryl behenate, and are manufactured under controlled humidity conditions.[20][21]
The packaging of the final dosage form is also designed to protect it from moisture.

Part 2: Stability Profile and Degradation

The stability of Siponimod hemifumarate is crucial for ensuring that its therapeutic efficacy
and safety are maintained throughout its shelf life. Stability testing involves subjecting the drug
substance to a variety of environmental conditions.

Storage and General Stability

For laboratory purposes, Siponimod as a crystalline solid is stable for at least four years when
stored at -20°C.[12] Stock solutions in DMSO should be stored in tightly sealed vials, aliquoted
to avoid repeated freeze-thaw cycles, and are typically stable for up to one month at -20°C or
six months at -80°C.[3][15]
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Forced Degradation and Stability-Indicating Methods

While specific degradation pathways for Siponimod are not extensively detailed in the public
literature, the standard approach to assess its intrinsic stability is through forced degradation
(stress testing) studies. These studies are essential for developing stability-indicating analytical
methods, which can separate the intact drug from any potential degradation products.

A typical forced degradation study would expose Siponimod hemifumarate to the following
conditions:

¢ Acidic and Basic Hydrolysis: Exposure to acidic (e.g., HCI) and basic (e.g., NaOH) solutions
at elevated temperatures.

o Oxidation: Treatment with an oxidizing agent like hydrogen peroxide (H202).
o Thermal Stress: Exposure to high temperatures (e.g., 60-80°C).
o Photostability: Exposure to light according to ICH Q1B guidelines.

The results of these studies help identify potential degradation products and inform the
development of robust analytical methods capable of monitoring the drug's purity over time.

Part 3: Analytical Methodologies for
Characterization and Control

A suite of analytical techniques is required to fully characterize the physicochemical properties
of Siponimod hemifumarate and monitor its stability.

Chromatographic Techniques

Reverse-phase high-performance liquid chromatography (RP-HPLC) is the workhorse method
for the quantification of Siponimod and its impurities in both bulk drug substance and finished
dosage forms.[10]

Workflow for Physicochemical Characterization
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Caption: Workflow for the comprehensive physicochemical characterization of Siponimod
hemifumarate.

Example RP-HPLC Method for Quantification This protocol is synthesized from published
methods.[10]

o System: High-Performance Liquid Chromatography system with UV detection.
e Column: YMC Triart C18 (250 mm x 4.6 mm, 5 um) or equivalent.[10]

¢ Mobile Phase: A mixture of 0.1% v/v Trifluoroacetic Acid (TFA) in water and Acetonitrile in a
ratio of 25:75 (v/v).[10]

e Flow Rate: 1.0 mL/min.[10]

o Detection Wavelength: 257 nm, which is the maximum absorbance wavelength for
Siponimod.[10]

e Injection Volume: 10 pL.[10]
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Diluent: A mixture of water and acetonitrile is typically used.

Procedure: a. Prepare a standard stock solution of Siponimod hemifumarate (e.g., 100
pg/mL) in the diluent. b. Create a series of working standard solutions by diluting the stock
solution to cover the desired concentration range (e.g., 5-40 pg/mL).[10] c. Inject the
standards to generate a calibration curve. d. Prepare the sample solution of the bulk drug or
dosage form and inject it. e. Quantify the amount of Siponimod by comparing the peak area
to the calibration curve. The typical retention time is around 6.54 minutes under these
conditions.[10]

For higher sensitivity and specificity, especially for detecting trace-level genotoxic impurities or

for bioanalytical applications, Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS) is employed.[22][23][24]

Solid-State Characterization Techniques

Powder X-ray Diffraction (PXRD): This is the primary technique for identifying the specific
crystalline form (polymorph) of Siponimod hemifumarate. Each polymorph produces a
unique diffraction pattern.[19]

Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it
is heated or cooled. It is used to determine the melting point and detect polymorphic
transitions.

Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function
of temperature. It is used to assess thermal stability and determine the presence of solvates
or hydrates.

Dynamic Vapor Sorption (DVS): Used to precisely quantify the hygroscopicity of the material
by measuring its mass change as a function of relative humidity.

Workflow for Forced Degradation Study
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Caption: A logical workflow for conducting forced degradation studies on Siponimod
hemifumarate.

Conclusion

Siponimod hemifumarate is a highly lipophilic molecule with low aqueous solubility,
presenting both opportunities and challenges for drug development. Its existence in multiple
polymorphic forms and its potential for hygroscopicity are critical quality attributes that must be
carefully controlled through rigorous solid-state characterization and the development of a
robust manufacturing process. The stability of the molecule necessitates the use of validated,
stability-indicating analytical methods to ensure the purity and potency of the final product over
its shelf life. A comprehensive understanding of these physicochemical and stability properties,
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as outlined in this guide, is fundamental for the successful formulation of a safe, effective, and
stable Siponimod drug product for patients with multiple sclerosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

drugs.com [drugs.com]
file.medchemexpress.com [file.medchemexpress.com]
medchemexpress.com [medchemexpress.com]

1.
2.
3.

¢ 4. medkoo.com [medkoo.com]
5. abmole.com [abmole.com]
6.

Siponimod fumarate (BAF312) | S1P Receptor | CAS 1234627-85-0 | Buy Siponimod
fumarate (BAF312) from Supplier InvivoChem [invivochem.com]

e 7. accessdata.fda.gov [accessdata.fda.gov]

¢ 8. Clinical Evaluation of Siponimod for the Treatment of Secondary Progressive Multiple
Sclerosis: Pathophysiology, Efficacy, Safety, Patient Acceptability and Adherence - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. Long-term efficacy and safety of siponimod in patients with secondary progressive multiple
sclerosis: Analysis of EXPAND core and extension data up to >5 years - PMC
[pmc.ncbi.nim.nih.gov]

¢ 10. crsubscription.com [crsubscription.com]
e 11. Siponimod | C29H35F3N203 | CID 44599207 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. cdn.caymanchem.com [cdn.caymanchem.com]

¢ 13. Siponimod fumarate | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

e 14. Siponimod Fumarate | C62H74F6N4010 | CID 46700777 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 15. abmole.com [abmole.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15684518?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugs.com/monograph/siponimod-fumarate.html
https://file.medchemexpress.com/batch_PDF/HY-12355A/Siponimod-hemifumarate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/siponimod-hemifumarate.html
https://www.medkoo.com/products/36342
https://www.abmole.com/products/siponimod-hemifumarate.html
https://www.invivochem.com/siponimod-fumarate.html
https://www.invivochem.com/siponimod-fumarate.html
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2019/209884Orig1s000ClinPharmR.pdf
https://pubmed.ncbi.nlm.nih.gov/35637684/
https://pubmed.ncbi.nlm.nih.gov/35637684/
https://pubmed.ncbi.nlm.nih.gov/35637684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315196/
http://www.crsubscription.com/journals/pharmacy/pharmacology/articles/2022/Estimation_Of_Siponimod_From_Bulk_And_Dosage_Form_Using_Hplc_Technique%20(2).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod
https://cdn.caymanchem.com/cdn/insert/22057.pdf
https://www.pharmacompass.com/chemistry-chemical-name/siponimod-fumarate
https://www.pharmacompass.com/chemistry-chemical-name/siponimod-fumarate
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod-Fumaric-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Siponimod-Fumaric-Acid
https://www.abmole.com/literature/siponimod-hemifumarate-coa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ 16. pmda.go.jp [pmda.go.jp]

e 17. Siponimod (BAF312) | S1P Receptor inhibitor | CAS 1230487-00-9 |immunomodulating
activity| BAF-312; WHO-9491; NVP-BAF-312; Mayzent| InvivoChem [invivochem.com]

e 18. WO2020161632A1 - Crystalline solid forms of siponimod - Google Patents
[patents.google.com]

¢ 19. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 20. WO2019064184A1 - Process for preparation of siponimod, its salts and solid state forms
thereof - Google Patents [patents.google.com]

e 21. CA2942236A1 - Dosage form of siponimod - Google Patents [patents.google.com]
e 22.ijalsr.org [ijalsr.org]

e 23. researchgate.net [researchgate.net]

e 24, researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Introduction: Understanding Siponimod and the Critical
Role of its Solid-State Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15684518/docs#introduction-understanding-
siponimod-and-the-critical-role-of-its-solid-state-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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